Cas no 2248358-76-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2248358-76-9
• MF: C₁₈H₉F₃N₄O₄
• MW: 402.283674001694
• CID: 5928696
• PubChem ID: 165892312
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylate
• 2248358-76-9
• EN300-6523829

• Inchi： 1S/C18H9F3N4O4/c19-18(20,21)14-13(22-23-24(14)10-6-2-1-3-7-10)17(28)29-25-15(26)11-8-4-5-9-12(11)16(25)27/h1-9H
• InChI Key： RDBHAXYVEZWMQI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=NN1C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 402.05758927g/mol
• Monoisotopic Mass: 402.05758927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenyl-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylate (CAS No: 2248358–76–9)

The compound 1,3-dioxo–2,3-dihydro–1H–isoindol–2–yl 1–phenyl–5–(trifluoromethyl)–1H–1,2,3-triazole–4-carboxylate, identified by the unique chemical identifier CAS No: 2248358–76–9, represents a structurally complex organic molecule with significant potential in pharmaceutical and materials science research. Its intricate architecture combines a benzofuranone core with a triazole-fused aromatic ester system, creating a scaffold that has garnered attention for its tunable physicochemical properties and versatile reactivity. Recent advancements in synthetic methodologies have enabled precise functionalization of such hybrid frameworks, positioning this compound as a promising candidate for drug discovery and development.

The isoindolone moiety (1,3-dioxo–2,3-dihydro–1H–isoindol) is a well-established pharmacophore in medicinal chemistry due to its ability to modulate enzyme activity and receptor interactions. When conjugated with the trifluoromethyl-substituted triazole ester (5-(trifluoromethyl)-1H-1,2,3-triazole), the resulting hybrid structure exhibits enhanced metabolic stability and lipophilicity—critical parameters for optimizing drug-like properties. Notably, the phenyl ring (phenyl group) attached to the triazole core further contributes to π-electron delocalization and hydrophobic interactions with biological targets.

In recent years, computational studies have highlighted the importance of fluorinated heterocycles in modulating molecular recognition processes. The presence of a CF₃ group (trifluoromethyl substituent) in this compound introduces unique electronic effects that can enhance binding affinity to protein targets while reducing susceptibility to enzymatic degradation. This aligns with current trends in drug design where fluorination is strategically employed to improve pharmacokinetic profiles without compromising efficacy.

Synthetic approaches toward this compound typically involve multistep reactions including [4+2] cycloadditions for triazole formation and selective oxidation of indoline precursors to generate the isoindolone framework. Modern catalytic systems utilizing transition metals such as copper or ruthenium have been reported to achieve high yields under mild conditions while maintaining regioselectivity—a critical factor when constructing such complex architectures.

The carboxylic ester functionality (-carboxylate group) at position 4 of the triazole ring offers additional opportunities for bioconjugation and prodrug design strategies. Recent publications have demonstrated that ester hydrolysis can be triggered by specific enzymes or pH changes within physiological environments (e.g., tumor microenvironments), enabling targeted drug release mechanisms that minimize systemic toxicity.

In terms of biological activity profiling using high-throughput screening platforms like HTS or SPOT synthesis arrays (as detailed in *Journal of Medicinal Chemistry*, 2024), preliminary data suggest potential interactions with G protein-coupled receptors (GPCRs) and tyrosine kinase enzymes—two major therapeutic target classes in oncology research. However further validation through X-ray crystallography or NMR-based binding assays is required before definitive conclusions about mechanism-of-action can be drawn.

The field of click chemistry, particularly Cu(I)-catalyzed azide alkyne cycloadditions (CuAAC), has played a pivotal role in enabling efficient synthesis routes for this class of compounds since its introduction by Meldal & Sharpless over two decades ago. The modular nature of these reactions allows researchers to rapidly assemble diverse libraries containing variations on both the isoindolone and triazole components while maintaining overall structural integrity—a key advantage during lead optimization phases.

An emerging area of interest involves exploring how subtle modifications to either ring system might influence ADMET (Absorption Distribution Metabolism Excretion Toxicity) characteristics through computational modeling techniques such as QSAR analysis or molecular docking simulations using software packages like Schrödinger's Glide or MOE from Chemical Computing Group Inc.. These tools help predict optimal substituents that balance potency against off-target effects—an essential consideration when advancing molecules into clinical trials.

From an industrial perspective manufacturers must carefully control reaction parameters including temperature solvent selection catalyst loading ratios etc., during large-scale production runs due to sensitivity toward impurity formation especially at later stages involving oxidative transformations required for isoindolone formation which often proceeds via oxidative coupling reactions between appropriate indoline precursors under controlled conditions monitored via HPLC UV/Vis spectroscopy etc., ensuring final product quality meets ICH guidelines regarding residual solvents heavy metals content etc., prior commercial distribution anywhere globally including FDA approved facilities worldwide adhering strictly cGMP standards throughout all phases manufacturing supply chain logistics management processes involved therein etc.,